N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide

• IUPAC Name: N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide
• InChI: InChI=1S/C21H17N5O3S/c1-13(26-20(28)11-9-17(25-26)18-7-4-12-30-18)21(29)22-15-6-3-2-5-14(15)16-8-10-19(27)24-23-16/h2-13H,1H3,(H,22,29)(H,24,27)
• InChI Key: WYTJPDBESPBSOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C2=NNC(=O)C=C2)N3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C21H17N5O3S
• Molecular Weight: 419.5 g/mol

Description

N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C21H17N5O3S and its molecular weight is 419.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

The synthesis and characterization of dihydropyridines, dihydropyridazines, and thiourea derivatives, including compounds structurally related to the one , have been explored due to their potential pharmacological properties. These compounds are synthesized through reactions involving electrophilic reagents, aryl diazonium salts, and isothiocyanates, indicating their versatility in chemical synthesis and potential for creating a wide range of biologically active molecules (Hafiz, Ramiz, & Sarhan, 2011).

Antinociceptive Activity

Pyridazinone derivatives have been synthesized and investigated for their antinociceptive activities, indicating the chemical family's potential in developing new pain management therapies. These studies underscore the importance of structural variations in modulating biological activity, providing a basis for further research into the analgesic properties of such compounds (Dogruer, Şahin, Ünlü, & Ito, 2000).

Antihypertensive Agents

The design, synthesis, and in vivo screening of triazole-incorporated pyridazinone derivatives reveal their potential as antihypertensive agents. These compounds have shown appreciable activities in non-invasive tests, highlighting their relevance in the search for new therapeutic agents for hypertension management (Siddiqui, Mishra, Shaharyar, Husain, Rashid, & Pal, 2011).

Anticonvulsant Activity

The synthesis and evaluation of different substituted pyridazinone derivatives for their anticonvulsant activity demonstrate the compound's potential in treating seizure disorders. These findings suggest a promising avenue for the development of new anticonvulsant drugs, showcasing the therapeutic potential of pyridazinone derivatives (Samanta, Asif, Pooja, Garg, Sharma, & Singh, 2011).